Xylene formaldehyde

• CAS No.: 126341-24-0
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol
• IUPAC Name: formaldehyde;1,2-xylene
• InChI: InChI=1S/C8H10.CH2O/c1-7-5-3-4-6-8(7)2;1-2/h3-6H,1-2H3;1H2
• InChI Key: ZCJGPLOQDMFGAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C.C=O
• Related CAS: 26617-45-8

Description

Xylene formaldehyde is a useful research compound. Its molecular formula is C9H12O and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reactor was charged with 106 g of m-xylene, 129 g of a 37% aqueous solution of formaldehyde (formalin) and 98% by weight sulfuric acid, and the reaction was started at 95° C. with stirring. The reaction was performed for 7 hours, and the temperature finally rose to 104° C. After the end of the reaction, the aqueous phase at the bottom (sulfuric acid phase) was separated, and the resulting oil phase was steam-distilled at 100° C. at atmospheric pressure. 107 g of a xylene/formaldehyde resin was obtained.